1-(3-Chloro-2-methylphenyl)pyrrolidin-3-amine

• Molecular Formula: C11H15ClN2
• Molecular Weight: 210.70 g/mol
• IUPAC Name: 1-(3-chloro-2-methylphenyl)pyrrolidin-3-amine
• InChI: InChI=1S/C11H15ClN2/c1-8-10(12)3-2-4-11(8)14-6-5-9(13)7-14/h2-4,9H,5-7,13H2,1H3
• InChI Key: AXZGZJZEGHACPZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)N2CCC(C2)N

Description

1-(3-Chloro-2-methylphenyl)pyrrolidin-3-amine is a pyrrolidine derivative featuring a 3-chloro-2-methylphenyl substituent at the 1-position of the pyrrolidine ring. This compound is structurally characterized by the presence of both chloro and methyl groups on the aromatic ring, which influence its electronic and steric properties.

Preparation Methods

One common synthetic route includes the cyclization of appropriate precursors under specific reaction conditions . Industrial production methods may involve optimized reaction conditions to ensure high yield and purity of the compound .

Chemical Reactions Analysis

1-(3-Chloro-2-methylphenyl)pyrrolidin-3-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents, leading to the formation of corresponding N-oxides.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in the formation of reduced amine derivatives.

Substitution: The chloro group in the phenyl ring can undergo nucleophilic substitution reactions, leading to the formation of various substituted derivatives.

Common reagents and conditions used in these reactions include organic solvents, catalysts, and controlled temperature and pressure conditions. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-(3-Chloro-2-methylphenyl)pyrrolidin-3-amine has a wide range of scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals

Mechanism of Action

The mechanism of action of 1-(3-Chloro-2-methylphenyl)pyrrolidin-3-amine involves its interaction with specific molecular targets and pathways. The compound may bind to certain receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Key Structural and Functional Insights:

• Aromatic Ring Modifications :
  • Replacement of phenyl with pyridine (e.g., –19) introduces a nitrogen atom, altering electronic distribution and hydrogen-bonding capacity .
  • The trifluoromethyl group in enhances metabolic stability due to its electron-withdrawing nature .
• Quinoxaline derivatives () exhibit broader π-systems, which may reduce solubility but enhance intercalation in biological targets .

Biological Activity

1-(3-Chloro-2-methylphenyl)pyrrolidin-3-amine is a synthetic organic compound with the molecular formula C$_{11}$H$_{14}$ClN and a molecular weight of approximately 201.69 g/mol. This compound is notable for its potential applications in medicinal chemistry, particularly in drug development targeting various biological pathways. Its unique structure, characterized by a pyrrolidine ring substituted with a 3-chloro-2-methylphenyl group, suggests specific interactions with biological targets that warrant investigation.

The synthesis of 1-(3-Chloro-2-methylphenyl)pyrrolidin-3-amine typically involves several steps, including reductions and alkylation reactions using reagents such as lithium aluminum hydride and various alkyl halides or acyl chlorides. The compound's distinct combination of chloro and methyl groups may influence its binding affinity and selectivity towards certain biological targets, making it a candidate for further investigation in drug discovery .

Research indicates that 1-(3-Chloro-2-methylphenyl)pyrrolidin-3-amine interacts with various biological pathways, potentially influencing cellular processes such as apoptosis and cell cycle regulation. Studies have employed techniques like fluorescence assays to measure apoptosis induction through caspase activation and cell cycle arrest via phosphorylated histone labeling .

Pharmacological Studies

Pharmacological evaluations have shown that the compound exhibits significant activity against specific biological targets. For instance, in studies involving cell proliferation assays, the compound demonstrated a notable induction of apoptosis at certain concentrations, indicating its potential as an anticancer agent .

Comparative Analysis with Related Compounds

To better understand the biological activity of 1-(3-Chloro-2-methylphenyl)pyrrolidin-3-amine, it is beneficial to compare it with structurally similar compounds:

Compound Name	Structure	Notable Properties
1-(4-Chlorophenyl)pyrrolidin-3-amine	Structure	Antidepressant-like effects
1-(2-Methylphenyl)pyrrolidin-3-amine	Structure	Neuroprotective properties
1-(5-Bromo-2-methylphenyl)pyrrolidin-3-amine	Structure	Potential anti-cancer activity

The unique structural features of 1-(3-Chloro-2-methylphenyl)pyrrolidin-3-amine may enhance its binding affinity to specific receptors or enzymes compared to these related compounds .

Case Studies

Several case studies have focused on the biological activity of this compound:

• Anticancer Activity : In vitro studies demonstrated that 1-(3-Chloro-2-methylphenyl)pyrrolidin-3-amine induces apoptosis in cancer cell lines through caspase activation. The concentration required to achieve significant apoptosis was determined to be effective in reducing cell viability .
• Neuropharmacological Effects : Another study highlighted the compound's potential neuroprotective effects, suggesting that it may modulate neurotransmitter systems involved in mood regulation and cognitive function .